Cas no 392297-02-8 (2-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide)

• Product Name: 2-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• CAS No: 392297-02-8
• MF: C₁₉H₁₅F₃N₄O₃S₂
• MW: 468.472611665726
• CID: 6263083
• PubChem ID: 4068199
• Update Time: 2025-11-03

2-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• 2-methoxy-N-(5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• 392297-02-8
• F0417-0777
• 2-methoxy-N-[5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• 2-methoxy-N-{5-[({[2-(trifluoromethyl)phenyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}benzamide
• AKOS024576998

• Inchi： 1S/C19H15F3N4O3S2/c1-29-14-9-5-2-6-11(14)16(28)24-17-25-26-18(31-17)30-10-15(27)23-13-8-4-3-7-12(13)19(20,21)22/h2-9H,10H2,1H3,(H,23,27)(H,24,25,28)
• InChI Key： GTWRWVHYGBLILZ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2C=CC=CC=2OC)=O)S1)CC(NC1C=CC=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 468.05376719g/mol
• Monoisotopic Mass: 468.05376719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide

Introduction to 2-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS No. 392297-02-8)

2-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide, with the CAS number 392297-02-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiadiazole ring, a trifluoromethyl group, and a benzamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide is particularly noteworthy for its multifunctional nature. The presence of the thiadiazole ring imparts significant stability and reactivity, while the trifluoromethyl group enhances lipophilicity and metabolic stability. The benzamide moiety, on the other hand, is known for its ability to form hydrogen bonds and interact with various biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide exhibits potent anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory effects, this compound has also been investigated for its anticancer properties. A study published in the Cancer Research journal demonstrated that 2-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide can induce apoptosis in various cancer cell lines. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide have also been extensively studied. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as a potential drug candidate. Preclinical studies have shown that it can effectively penetrate biological membranes and reach target tissues without significant toxicity.

The safety profile of this compound is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have revealed that 2-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide exhibits low toxicity at therapeutic doses. This is particularly important for ensuring patient safety during clinical trials and eventual clinical use.

In conclusion, 2-methoxy-N-{5-({2-(trifluoromethyl)phenylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS No. 392297-02-8) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and multifunctional properties make it an attractive target for researchers exploring new therapeutic options in areas such as inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to the advancement of medicinal chemistry and drug discovery.